Cas no 1506443-80-6 (1-cyclopentyl-5-ethyl-1H-pyrazol-4-amine)

• Product Name: 1-cyclopentyl-5-ethyl-1H-pyrazol-4-amine
• CAS No: 1506443-80-6
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 4602873
• PubChem ID: 66440022
• Update Time: 2025-08-05

1-cyclopentyl-5-ethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-5-ethyl-1H-pyrazol-4-amine

• Inchi： 1S/C10H17N3/c1-2-10-9(11)7-12-13(10)8-5-3-4-6-8/h7-8H,2-6,11H2,1H3
• InChI Key： RAIPXKISBFNRGA-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C(CC)=C(N)C=N1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 336.1±22.0 °C at 760 mmHg
• Flash Point: 157.0±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-cyclopentyl-5-ethyl-1H-pyrazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-cyclopentyl-5-ethyl-1H-pyrazol-4-amine

Professional Introduction to Compound with CAS No 1506443-80-6 and Product Name 1-cyclopentyl-5-ethyl-1H-pyrazol-4-amine

Compound with the CAS number 1506443-80-6 and the product name 1-cyclopentyl-5-ethyl-1H-pyrazol-4-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, belonging to the pyrazole class, has garnered considerable attention due to its unique structural properties and potential therapeutic applications. Pyrazole derivatives are well-known for their broad spectrum of biological activities, making them valuable candidates for drug discovery and development. The specific substitution pattern in 1-cyclopentyl-5-ethyl-1H-pyrazol-4-amine contributes to its distinct chemical profile, which may enhance its efficacy and selectivity in biological systems.

The 1-cyclopentyl moiety in the molecule introduces a bulky, cyclic structure that can influence both the electronic and steric properties of the compound. This substitution can affect how the molecule interacts with biological targets, potentially leading to improved binding affinity or altered pharmacokinetic profiles. Additionally, the 5-ethyl group adds another layer of complexity, further modulating the compound's reactivity and biological activity. These structural features make 1-cyclopentyl-5-ethyl-1H-pyrazol-4-amine a promising candidate for further investigation in various therapeutic areas.

Recent research in the field of medicinal chemistry has highlighted the importance of pyrazole derivatives in developing novel therapeutic agents. Pyrazoles exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The structural versatility of pyrazole derivatives allows for the design of compounds with tailored biological effects, making them suitable for targeting multiple disease pathways simultaneously. The compound 1-cyclopentyl-5-ethyl-1H-pyrazol-4-amine, with its unique substitution pattern, is expected to contribute significantly to this ongoing research effort.

In particular, studies have shown that pyrazole derivatives can interact with various enzymes and receptors involved in disease processes. For instance, some pyrazole compounds have been found to inhibit kinases, which are key players in cancer signaling pathways. The presence of both cyclopentyl and ethyl groups in 1-cyclopentyl-5-ethyl-1H-pyrazol-4-amine may enhance its ability to bind to such targets, potentially leading to more effective therapeutic outcomes. Furthermore, the compound's stability under various conditions makes it a suitable candidate for further development into a drug candidate.

The synthesis of 1-cyclopentyl-5-ethyl-1H-pyrazol-4-am ine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and catalytic hydrogenation, are often employed to construct the complex molecular framework of this compound. The synthesis process also emphasizes minimizing side reactions and byproducts to ensure the final product meets pharmaceutical standards.

Evaluation of the pharmacological properties of 1-cyclopentyl -5 -ethyl -1 H -pyrazol -4 -amine has been conducted through both in vitro and in vivo studies. In vitro assays have provided insights into its interaction with various biological targets, while animal models have helped assess its overall safety profile and efficacy. These studies are crucial for determining the potential therapeutic applications of this compound and for guiding further preclinical development.

The potential applications of 1-cyclopentyl -5 -ethyl -1 H -pyrazol -4 -amine are broad and span multiple therapeutic areas. Its structural features suggest that it may be effective against a variety of diseases, including inflammatory disorders, infectious diseases, and cancer. Additionally, its ability to modulate multiple biological pathways simultaneously makes it a promising candidate for combination therapies. As research continues to uncover new biological targets and mechanisms, the therapeutic potential of this compound is likely to expand further.

Future research directions for 1-cyclopentyl -5 -ethyl -1 H -pyrazol -4 -amine include exploring its mechanisms of action in greater detail and optimizing its pharmacokinetic properties. Understanding how the compound interacts with biological targets at a molecular level will provide valuable insights for drug design and development. Additionally, improving factors such as bioavailability and metabolic stability will enhance its suitability for clinical use.

The development of novel pharmaceutical agents is a complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. The compound 1-cyclopentyl -5 -ethyl -1 H -pyrazol -4 -amine, with its unique structural features and promising biological activities, represents an important step forward in this endeavor. As research progresses, it is expected that this compound will contribute significantly to advancements in medicine and improve patient outcomes worldwide.